Cas no 105868-37-9 (4,4-dimethylmorpholin-4-ium-2-one;bromide)
105868-37-9 structure
Product Name:4,4-dimethylmorpholin-4-ium-2-one;bromide
CAS No:105868-37-9
MF:C6H12BrNO2
MW:210.068981170654
CID:1164825
PubChem ID:24184312
Update Time:2025-04-20
4,4-dimethylmorpholin-4-ium-2-one;bromide Chemical and Physical Properties
Names and Identifiers
-
- 4,4-dimethylmorpholin-4-ium-2-one,bromide
- 4,4-dimethylmorpholin-4-ium-2-one
- bromide
- NSC34116
- 105868-37-9
- 4,4-Dimethyl-2-oxomorpholin-4-ium bromide
- NSC-34116
- DTXSID10636859
- 4,4-dimethylmorpholin-4-ium-2-one;bromide
-
- Inchi: 1S/C6H12NO2.BrH/c1-7(2)3-4-9-6(8)5-7;/h3-5H2,1-2H3;1H/q+1;/p-1
- InChI Key: OGSVWBZDDVSRJW-UHFFFAOYSA-M
- SMILES: [Br-].O1C(C[N+](C)(C)CC1)=O
Computed Properties
- Exact Mass: 209.00514g/mol
- Monoisotopic Mass: 209.00514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
4,4-dimethylmorpholin-4-ium-2-one;bromide Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
105868-37-9 (4,4-dimethylmorpholin-4-ium-2-one;bromide) Related Products
- 3235-82-3(Ethyl 2-morpholinoacetate)
- 13480-36-9(4-methylmorpholine-2,6-dione)
- 2644-21-5(Glycine, N,N-diethyl-,ethyl ester)
- 4441-15-0(morpholin-2-one)
- 18424-96-9(4-Methylmorpholin-2-one)
- 33229-89-9(Ethyl 2-(dimethylamino)acetate)
- 33658-49-0(4-Morpholineaceticacid, 2,6-dioxo-)
- 35855-10-8(methyl 2-(morpholin-4-yl)acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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